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Compound of Interest

Compound Name: C4-ceramide

Cat. No.: B15286528 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for utilizing C4-ceramide to induce

apoptosis in cell culture. This document outlines the mechanism of action, offers detailed

protocols for assessing apoptosis, and presents quantitative data to facilitate experimental

design.

Introduction
Ceramides are a class of lipid molecules that function as critical signaling molecules in various

cellular processes, including the regulation of programmed cell death, or apoptosis. C4-
ceramide, a synthetic, cell-permeable short-chain ceramide, is a powerful tool for inducing

apoptosis in vitro. Its ability to mimic the action of endogenous ceramides allows researchers to

investigate the apoptotic signaling cascade and screen for potential therapeutic agents that

modulate this pathway.

Ceramides play a central role in the intrinsic pathway of apoptosis.[1][2] Cellular stress signals

can lead to the accumulation of ceramides in the mitochondrial outer membrane.[2] There, they

can form channels that increase the membrane's permeability, leading to the release of pro-

apoptotic proteins like cytochrome c from the mitochondrial intermembrane space into the

cytosol.[1][2] This event triggers the activation of a cascade of caspases, which are proteases

that execute the apoptotic program.[1][2] C4-ceramide-induced apoptosis can occur through
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both caspase-dependent and caspase-independent pathways and may also involve the

generation of reactive oxygen species (ROS).[3]

Data Presentation
The efficacy of C4-ceramide in inducing apoptosis is both concentration- and time-dependent,

with significant variability observed across different cell types. The following table summarizes

effective concentrations and incubation times reported in various studies.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21259059/
https://www.benchchem.com/product/b15286528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15286528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Type
Effective
Concentration
Range (µM)

Incubation Time
(hours)

Observed Effects

Human Adipose-

Derived Mesenchymal

Stem Cells (hASCs)

10 - 100 6 - 24

Loss of cell viability,

ROS generation,

mitochondrial

membrane potential

disruption,

cytochrome c release,

caspase-3 activation,

AIF nuclear

translocation.[3]

Human T-acute

lymphoblastic

leukemia (Jurkat)

Not specified for C4,

but general ceramide

elevation observed

6 - 16 (with other

inducers)

Ceramide

accumulation,

caspase activation,

mitochondrial

changes.[4]

Human

Cardiomyocyte Cell

Line (AC16)

Not specified for C4,

but ceramide

accumulation studied

3 (hypoxia)

Increased ceramide

levels associated with

apoptosis.[5]

Ramos B-cells

Not specified for C4,

but C16-ceramide

studied

Not specified

Ceramide-induced

PARP cleavage, DNA

fragmentation, and

loss of mitochondrial

membrane potential.

[6]

Rice Protoplasts C2/C6-ceramide used Not specified

ROS production,

cytosolic calcium

elevation, caspase-3

like activity.[7]

Note: The optimal concentration and incubation time should be determined empirically for each

specific cell line and experimental condition.
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Mandatory Visualizations
Signaling Pathway of C4-Ceramide-Induced Apoptosis

C4-Ceramide Induced Apoptosis Signaling Pathway

C4-Ceramide

Mitochondrion

 Permeabilization

ROS Generation Cytochrome c
Release

AIF
Translocation

Apoptosome Formation

DNA Fragmentation

 Caspase-
independentCaspase-9 Activation

Caspase-3 Activation

PARP Cleavage

 Caspase-
dependent

Apoptosis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15286528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15286528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: C4-Ceramide induced apoptosis signaling cascade.

Experimental Workflow for Assessing C4-Ceramide Induced Apoptosis

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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